Cas no 2034438-15-6 (N-{[5-(thiophen-3-yl)furan-2-yl]methyl}butanamide)

N-{[5-(thiophen-3-yl)furan-2-yl]methyl}butanamide is a specialized organic compound featuring a furan-thiophene hybrid scaffold with a butanamide side chain. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The thiophene and furan moieties contribute to π-conjugation, enhancing potential applications in optoelectronic materials or as a building block for bioactive molecules. The butanamide group offers flexibility for further functionalization, enabling tailored modifications for specific applications. Its well-defined molecular architecture ensures reproducibility in synthetic pathways, supporting its use in drug discovery and advanced material development. The compound’s stability and synthetic accessibility further underscore its utility in research settings.
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}butanamide structure
2034438-15-6 structure
Product Name:N-{[5-(thiophen-3-yl)furan-2-yl]methyl}butanamide
CAS No:2034438-15-6
MF:C13H15NO2S
MW:249.32870221138
CID:5335054
Update Time:2025-05-21

N-{[5-(thiophen-3-yl)furan-2-yl]methyl}butanamide Chemical and Physical Properties

Names and Identifiers

    • N-((5-(thiophen-3-yl)furan-2-yl)methyl)butyramide
    • N-[(5-thiophen-3-ylfuran-2-yl)methyl]butanamide
    • N-{[5-(thiophen-3-yl)furan-2-yl]methyl}butanamide
    • Inchi: 1S/C13H15NO2S/c1-2-3-13(15)14-8-11-4-5-12(16-11)10-6-7-17-9-10/h4-7,9H,2-3,8H2,1H3,(H,14,15)
    • InChI Key: SDDYWHRHHXBPNM-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1=CC=C(CNC(CCC)=O)O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 260
  • XLogP3: 2.3
  • Topological Polar Surface Area: 70.5

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Additional information on N-{[5-(thiophen-3-yl)furan-2-yl]methyl}butanamide

Professional Introduction to N-{[5-(thiophen-3-yl)furan-2-yl)methyl}butanamide (CAS No. 2034438-15-6)

N-{[5-(thiophen-3-yl)furan-2-yl)methyl}butanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2034438-15-6, has garnered attention due to its structural features and its implications in drug discovery and development.

The molecular framework of N-{[5-(thiophen-3-yl)furan-2-yl)methyl}butanamide consists of a butanamide moiety linked to a benzyl group derived from furan, which is further substituted with a thiophene ring. This unique combination of heterocyclic aromatic systems makes it a promising candidate for further investigation in medicinal chemistry. The presence of both furan and thiophene rings suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for developing new therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural components of N-{[5-(thiophen-3-yl)furan-2-yl)methyl}butanamide, particularly the thiophene ring, have been extensively studied for their ability to interact with specific biological targets. For instance, thiophene derivatives are known to exhibit anti-inflammatory, antiviral, and anticancer properties. The furan moiety further enhances the compound's potential by contributing to its solubility and bioavailability, which are crucial factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-{[5-(thiophen-3-yl)furan-2-yl)methyl}butanamide with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including those involved in metabolic disorders and neurological diseases. These findings suggest that N-{[5-(thiophen-3-yl)furan-2-yl)methyl}butanamide may have therapeutic potential in treating conditions such as diabetes and Alzheimer's disease.

The synthesis of N-{[5-(thiophen-3-yl)furan-2-yl)methyl}butanamide involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The synthesis route must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Researchers have explored various synthetic strategies to improve the efficiency of the synthesis process. For example, catalytic methods have been employed to minimize side reactions and enhance selectivity.

Once synthesized, N-{[5-(thiophen-3-yl)furan-2-yl)methyl}butanamide undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used for structural elucidation. These analytical methods provide detailed information about the compound's molecular structure, which is essential for understanding its biological behavior.

The pharmacological evaluation of N-{[5-(thiophen-3-yl)furan-2-yl)methyl}butanamide involves in vitro and in vivo studies to assess its potency, selectivity, and toxicity. In vitro assays are performed using cell lines and enzymes to determine the compound's interaction with biological targets. In vivo studies provide insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining the compound's potential as a drug candidate.

One of the most promising applications of N-{[5-(thiophen-3-yli)furan -2 -y l )m eth y l }b ut an am ide is in the treatment of neurological disorders. Preliminary studies have shown that this compound can modulate neurotransmitter systems involved in conditions such as epilepsy and Parkinson's disease. The ability of N-{[5-(thiophen -3 -y li )fura n -2 -y l )me th y l }b ut an am ide to interact with specific receptors has led to its investigation as a potential therapeutic agent.

Another area where N-{[5-(thiophen -3 -y li )fura n -2 -y l )me th y l }b ut an am ide shows promise is in anti-inflammatory drug development. Inflammatory processes are implicated in various chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. The structural features of this compound make it a suitable candidate for inhibiting inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The future direction of research on N-{[5-(thiophen -3 -y li )fura n -2 -y l )me th y l }b ut an am ide includes optimizing its chemical structure for improved pharmacological properties. This may involve modifying substituents on the thiophene or furan rings to enhance binding affinity or reduce toxicity. Additionally, exploring new synthetic routes could lead to more cost-effective production methods.

In conclusion, N-{[5-(thiophen -3 -y li )fura n -2 -y l )me th y l }b ut an am ide (CAS No. 2034438 15 6) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like N-{[5-(thiophen 3 yli )fura n 2 yl )me th y l }b ut an am ide will play a crucial role in addressing unmet medical needs.

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